6-methoxy-7-bromoestradiol
6-methoxy-7-bromoestradiol
Brand Name:
Vulcanchem
CAS No.:
115375-37-6
VCID:
VC0219399
InChI:
InChI=1S/C19H25BrO3/c1-19-8-7-12-11-4-3-10(21)9-13(11)18(23-2)17(20)16(12)14(19)5-6-15(19)22/h3-4,9,12,14-18,21-22H,5-8H2,1-2H3/t12-,14+,15+,16-,17+,18+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)C(C(C4=C3C=CC(=C4)O)OC)Br
Molecular Formula:
C15H22NO7P
Molecular Weight:
381.3 g/mol
6-methoxy-7-bromoestradiol
CAS No.: 115375-37-6
Main Products
VCID: VC0219399
Molecular Formula: C15H22NO7P
Molecular Weight: 381.3 g/mol
| CAS No. | 115375-37-6 |
|---|---|
| Product Name | 6-methoxy-7-bromoestradiol |
| Molecular Formula | C15H22NO7P |
| Molecular Weight | 381.3 g/mol |
| IUPAC Name | (6S,7S,8R,9S,13S,14S,17S)-7-bromo-6-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C19H25BrO3/c1-19-8-7-12-11-4-3-10(21)9-13(11)18(23-2)17(20)16(12)14(19)5-6-15(19)22/h3-4,9,12,14-18,21-22H,5-8H2,1-2H3/t12-,14+,15+,16-,17+,18+,19+/m1/s1 |
| Standard InChIKey | IRFSYPWIHGNEAN-CORSCNNSSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H]([C@H](C4=C3C=CC(=C4)O)OC)Br |
| SMILES | CC12CCC3C(C1CCC2O)C(C(C4=C3C=CC(=C4)O)OC)Br |
| Canonical SMILES | CC12CCC3C(C1CCC2O)C(C(C4=C3C=CC(=C4)O)OC)Br |
| Synonyms | 6 beta-methoxy-7 alpha-bromoestradiol 6-MB-estradiol 6-methoxy-7-bromoestradiol |
| PubChem Compound | 67390 |
| Last Modified | Nov 11 2021 |
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